2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride

• IUPAC Name: 2-bromo-3-cyano-5-formylbenzenesulfonyl chloride
• InChI: InChI=1S/C8H3BrClNO3S/c9-8-6(3-11)1-5(4-12)2-7(8)15(10,13)14/h1-2,4H
• InChI Key: LNFVSYUADHGVSE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C#N)Br)S(=O)(=O)Cl)C=O
• Molecular Formula: C8H3BrClNO3S
• Molecular Weight: 308.54 g/mol

Description

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride (2-BCFBSC) is an organosulfur compound that has been used in a variety of scientific research applications. It is a colorless, water-soluble, and volatile compound that has a wide range of uses in organic synthesis, biochemistry, and drug development. It is a versatile reagent for the synthesis of a variety of compounds and can be used to produce a variety of compounds with different functional groups.

Mechanism of Action

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride is an organosulfur compound that acts as a catalyst in a variety of reactions. It is believed to act by forming a covalent bond with the substrate, which then undergoes a series of reactions to produce the desired product. The mechanism of action of 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride is not fully understood, but it is believed to involve the formation of a sulfur-carbon bond between the substrate and the reagent.
Biochemical and Physiological Effects
2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride has been studied for its potential biochemical and physiological effects. It has been shown to be an effective inhibitor of a number of enzymes, including cytochrome P450 enzymes and proteases. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride is a versatile reagent that has a number of advantages for lab experiments. It is water-soluble and volatile, which makes it easy to use in a variety of settings. In addition, it is relatively inexpensive and can be purchased in a variety of forms, including powder, crystals, and solutions. However, it is important to note that it is a highly reactive compound and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride. These include its use as a reagent in the synthesis of new drugs and other compounds, as well as its potential use as an enzyme inhibitor or antioxidant. In addition, further research is needed to better understand the mechanism of action of 2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride and its potential biochemical and physiological effects.

Scientific Research Applications

2-Bromo-3-cyano-5-formylbenzenesulfonyl chloride has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and drug development. It has been used as a reagent for the synthesis of a variety of compounds, including amino acids, peptides, and nucleosides. In addition, it has been used to synthesize a variety of drugs, including antifungal agents, anticonvulsants, and anti-inflammatory drugs.